Cas no 2171582-60-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid
• CAS No: 2171582-60-6
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 6412018
• PubChem ID: 165877424
• Update Time: 2025-06-12

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid
• 2171582-60-6
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamido]acetic acid
• EN300-1506255

• Inchi： 1S/C26H26N2O5S/c1-2-13-28(15-23(29)30)25(31)24(22-12-7-14-34-22)27-26(32)33-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-12,14,21,24H,2,13,15-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： XQOAOKSIFIQGIJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(N(CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 124Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid (CAS No. 2171582-60-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid (CAS No. 2171582-60-6) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in research contexts, plays a pivotal role in peptide synthesis and drug development. Its unique structure, featuring a thiophene ring and Fmoc-protected amino acid moiety, makes it a versatile building block for designing novel therapeutic agents. Researchers are particularly intrigued by its potential applications in targeted drug delivery systems and as a precursor for bioconjugation strategies.

The compound's CAS No. 2171582-60-6 serves as a critical identifier in chemical databases, ensuring precise tracking in global research endeavors. With the growing emphasis on precision medicine and personalized therapeutics, this molecule's ability to integrate into complex peptide-based drugs aligns perfectly with current biomedical trends. Recent studies highlight its utility in creating enzyme inhibitors and receptor modulators, addressing widespread interest in treatments for metabolic and neurological disorders. The inclusion of a thiophene heterocycle further enhances its pharmacokinetic properties, a feature highly sought after in modern drug discovery pipelines.

From a synthetic chemistry perspective, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid exemplifies advancements in solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection, enabling sequential assembly of peptides with high yield and purity—a process frequently queried in academic and industrial forums. Its compatibility with automated synthesizers answers the rising demand for scalable production methods, as evidenced by increasing searches for "peptide synthesis optimization" and "Fmoc-AA derivatives" across scientific platforms.

Beyond laboratory applications, this compound intersects with trending topics like green chemistry and sustainable synthesis. Researchers are investigating eco-friendly solvents for its preparation, responding to environmental concerns reflected in search analytics (e.g., "biodegradable protecting groups"). Additionally, its thiophene component resonates with materials science communities exploring organic semiconductors, demonstrating interdisciplinary relevance. Such dual applicability positions CAS No. 2171582-60-6 as a bridge between pharmaceuticals and advanced materials—a nexus gaining traction in both scholarly literature and patent filings.

Quality control remains paramount when working with 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propyl-2-(thiophen-2-yl)acetamidoacetic acid. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify purity, topics consistently ranking high in chemical methodology searches. The compound’s stability under various pH conditions also makes it a subject of "storage optimization for sensitive reagents" discussions—a practical consideration for laboratories worldwide.

In conclusion, the scientific community’s focus on CAS No. 2171582-60-6 reflects broader priorities in biomedical innovation and sustainable chemistry. As peptide therapeutics continue to dominate pharmaceutical pipelines (evidenced by surging interest in "peptide drug market growth"), this molecule’s role will likely expand. Its structural features address multiple contemporary challenges, from drug bioavailability to environmentally benign synthesis, ensuring its place in both current research and future applications.